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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzyl alcohol

Cat. No.: B147650

An In-depth Technical Guide to the Material Safety Data Sheet for 4-(Trifluoromethyl)benzyl
alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and
emergency procedures for 4-(Trifluoromethyl)benzyl alcohol (CAS No. 349-95-1). The
information is compiled and synthesized from multiple safety data sheets to ensure a thorough
resource for laboratory and drug development settings. All quantitative data has been
summarized into tables for clarity and ease of comparison, and procedural workflows are
provided to guide safe laboratory practices.

Chemical Identification and Properties

4-(Trifluoromethyl)benzyl alcohol is an organic building block widely used in the synthesis of
pharmaceuticals, agrochemicals, and specialty materials.[1] The trifluoromethyl group often
enhances the biological activity, metabolic stability, and pharmacokinetic properties of
molecules, making it a valuable intermediate in drug discovery.[2]

Table 1: Chemical Identification
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Identifier

Chemical Name

Value

4-(Trifluoromethyl)benzyl alcohol

Synonyms

[4-(trifluoromethyl)phenyllmethanol, p-
Trifluoromethylbenzyl alcohol[1][3]

CAS Number

349-95-1[1]

EINECS/ELINCS

206-494-6[4]

Molecular Formula

CsH7F30[1]

Molecular Weight

176.14 g/mol [1]

| PubChem CID | 67684[1] |

Table 2: Physical and Chemical Properties

Property

Physical State

Value

Solid or Liquid[4][5]

White solid, colorless to light yellow or light

Appearance brown liquid[1][4][5]

Odor No information available[5]

Melting Point 18-20 °C / 64.4-68 °F[1][5]

Boiling Point 78-80 °C / 172.4-176 °F @ 4 mmHg[5][6]
Flash Point 100 °C / 212 °F[4][5]

Density 1.286 g/mL at 25 °C[1][6]

Solubility Soluble in water[6]

| Refractive Index (n20D) | 1.459[1] |

Hazard Identification and Toxicology
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This chemical is considered hazardous by the OSHA Hazard Communication Standard (29

CFR 1910.1200).[5][7] The primary hazards are irritation to the skin, eyes, and respiratory

system. The toxicological properties of this material have not been fully investigated.[4]

Table 3: GHS Hazard Classification

Hazard Class Category

Skin Corrosionl/lrritation 2

Hazard Statement

H315: Causes skin

irritation[3][8]
Serious Eye Damage/Eye 5/ oA H319: Causes serious eye
Irritation irritation[3][8]
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation[3][8]
Signal Word Warning[3][5][7]

| Hazard Pictogram | GHSO07 (Exclamation Mark)[9] | |

Table 4: Toxicological Summary
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Effect Observation
Acute Toxicity
LD50/LC50 Data not available[4]

Potential Health Effects

Inhalation Causes respiratory tract irritation[4][10]
Ingestion May cause irritation of the digestive tract[4][10]
Skin Contact Causes skin irritation[4][10]

Eye Contact Causes serious eye irritation[4][10]

Chronic Effects

Not listed by ACGIH, IARC, NTP, or CA Prop

Carcinogenicity 65[4]

Mutagenicity No data available[11]

| Reproductive Effects | No data available[11] |

Methodologies for Safe Handling and Emergency
Response

Strict adherence to the following protocols is essential to minimize risk when working with 4-
(Trifluoromethyl)benzyl alcohol.

Protocol for Handling and Storage

o Ventilation: Use only outdoors or in a well-ventilated area, such as a certified chemical fume
hood.[12]

» Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 6.

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[5][7] Do not eat,
drink, or smoke in the work area.[9]
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Handling Practices: Avoid breathing dust, vapor, mist, or gas.[4][10] Avoid contact with skin,
eyes, and clothing.[7]

Storage Conditions: Store in a cool, dry, well-ventilated area away from sources of ignition.[4]
[10][12] Keep containers tightly closed when not in use.[12]

Incompatible Materials: Avoid contact with strong oxidizing agents, acid anhydrides, and acid
chlorides.[5][7]

First-Aid Protocol for Exposure

General Advice: If symptoms persist, call a physician. Show the Safety Data Sheet to the
doctor in attendance.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[10] Flush skin with plenty of soap
and water for at least 15 minutes.[10] If skin irritation develops or persists, get medical aid.[4]

Inhalation: Remove the victim from exposure to fresh air immediately.[4][10] If breathing is
difficult, give oxygen. If not breathing, give artificial respiration.[4] Seek medical attention if
cough or other symptoms appear.[10]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[4] Clean
mouth with water and drink plenty of water afterwards.[5] Do NOT induce vomiting. Seek
immediate medical aid.

Spill Response Protocol

Evacuation and Ventilation: Evacuate unnecessary personnel from the area. Ensure
adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Personal Protection: Wear appropriate respiratory and personal protective equipment as
specified in Table 6.
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e Containment and Cleanup: For small spills, vacuum or sweep up the material and place it
into a suitable, labeled disposal container.[4] Avoid generating dust. For liquid spills, use an
inert absorbent material (e.g., sand, vermiculite) to soak up the spill, then transfer it to a
suitable container for disposal.[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5]

Fire-Fighting and Stability Data

Table 5: Fire-Fighting Measures

Parameter Details
Flammability Will burn if involved in a fire[10]
Flash Point 100 °C / 212 °F[4][5]

) R ) Use water spray, dry chemical, carbon dioxide,
Suitable Extinguishing Media )
or chemical foam[4][10]

Carbon monoxide, carbon dioxide, hydrogen
fluoride gas[4][7]

Hazardous Combustion Products

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear[4][10] |

Stability and Reactivity

» Reactivity: Stable under recommended storage conditions.[12]
e Chemical Stability: Stable under normal conditions.[12]
« Conditions to Avoid: Heat, flames, and sparks.[7]

e Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, reducing
agents.[5][7]

e Hazardous Polymerization: Has not been reported.[4]
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Exposure Controls

Table 6: Exposure Controls and Personal Protective Equipment

Control Type

Engineering Controls

Specification

Facilities should be equipped with an
eyewash station and a safety shower.
Ensure adequate ventilation, especially in
confined areas.[4][7]

Personal Protective Equipment (PPE)

Eye/Face Protection

Wear chemical splash goggles or safety glasses
with side-shields conforming to OSHA 29 CFR
1910.133 or European Standard EN166.[7]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing (e.g., chemical apron, lab

coat) to prevent skin exposure.[4][7]

| Respiratory Protection | Follow OSHA respirator regulations (29 CFR 1910.134) or European
Standard EN 149. Use a NIOSH/MSHA or EN 149 approved respirator if exposure limits are
exceeded or if irritation is experienced. A respirator with an organic vapor filter is

recommended.[5][10] |

Visual Workflow for Safe Handling and Emergency

Response

The following diagram outlines the logical workflow for safely managing 4-

(Trifluoromethyl)benzyl alcohol in a laboratory setting, from initial preparation to emergency

response.
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Preparation & Handling

Start: Review SDS
& Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Well-Ventilated Area
(Chemical Fume Hood)

Exposure or
Spill Occurs?

Yes (Spill) Yes (Exposure)

Emergency Response

Spill Occurs Personal Exposure Occurs

No

Spill Protqcol First-Aid Protocol

[Evacuate & Ventilate Areaj (Remove Victim from Source]

Routine|Operations

Contain & Clean with Administer First Aid Continue Work Safel
Inert Absorbent (Flush Skin/Eyes, Fresh Air) Y

Place in Labeled
Waste Container

Seek Immediate Decontaminate Work Area
Medical Attention & Dispose of Waste Properly

End: Document Incident

Click to download full resolution via product page

Caption: Workflow for handling 4-(Trifluoromethyl)benzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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